![molecular formula C15H18N2O3 B2446216 3-(3,3-Dimethylbutanamido)benzofuran-2-carboxamide CAS No. 898372-47-9](/img/structure/B2446216.png)
3-(3,3-Dimethylbutanamido)benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Benzofuran-2-carboxamide derivatives can be synthesized through a combination of 8-Aminoquinoline Directed C–H Arylation and Transamidation Chemistry . This method involves Pd catalysis to install a wide range of aryl and heteroaryl substituents at the C3 position of the benzofuran scaffold .Chemical Reactions Analysis
Benzofuran compounds are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .Physical And Chemical Properties Analysis
The molecular weight of a similar compound, “3-(3,3-dimethylbutanamido)-N-(3,4-dimethylphenyl)benzofuran-2-carboxamide”, is 378.472.Scientific Research Applications
- DMDBB has shown promise as an antiviral agent. For instance, a recently discovered novel macrocyclic benzofuran compound demonstrated anti-hepatitis C virus activity. Researchers believe it could be an effective therapeutic drug for hepatitis C disease .
- Novel scaffold compounds containing benzofuran rings have been developed and utilized as anticancer agents. These compounds hold potential for cancer treatment due to their unique chemical structures and biological activities .
- Researchers have explored novel methods for constructing benzofuran rings. For example, a complex benzofuran derivative can be synthesized through a unique free radical cyclization cascade. This method allows the preparation of challenging polycyclic benzofuran compounds. Additionally, proton quantum tunneling has been employed to construct benzofuran rings with fewer side reactions and high yield .
- Benzofuran compounds are ubiquitous in nature and are found in various higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae. These natural sources serve as inspiration for drug discovery and development .
- Researchers continue to explore efficient synthetic routes for benzofuran derivatives. Understanding the relationship between the bioactivities and chemical structures of these compounds is crucial for drug design and optimization .
- Due to their diverse pharmacological activities, benzofuran derivatives like DMDBB are considered potential natural drug lead compounds. Their versatility and unique physicochemical properties make them valuable in medicinal chemistry .
Antiviral Activity
Anticancer Potential
Synthetic Chemistry
Natural Product Sources
Chemical Synthesis
Potential Drug Lead Compounds
Future Directions
Mechanism of Action
Target of Action
Benzofuran compounds, which this molecule is a derivative of, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may interact with a variety of cellular targets, potentially including enzymes, receptors, and other proteins involved in these pathways.
Mode of Action
Benzofuran derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular function . For example, some benzofuran derivatives have been shown to inhibit the activity of certain enzymes, thereby disrupting the biochemical pathways they are involved in .
Biochemical Pathways
These include pathways involved in tumor growth, bacterial proliferation, oxidative stress, and viral replication . The downstream effects of these disruptions can include cell death, reduced proliferation, and other changes in cellular function .
Result of Action
These could include inducing cell death in tumor cells, inhibiting bacterial growth, reducing oxidative stress, and inhibiting viral replication .
properties
IUPAC Name |
3-(3,3-dimethylbutanoylamino)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O3/c1-15(2,3)8-11(18)17-12-9-6-4-5-7-10(9)20-13(12)14(16)19/h4-7H,8H2,1-3H3,(H2,16,19)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRXUGRJGXTZGEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CC(=O)NC1=C(OC2=CC=CC=C21)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,3-Dimethylbutanamido)benzofuran-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.